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Compound of Interest

Compound Name: Benzyl isobutyrate

Cat. No.: B085764

This technical guide provides a comprehensive overview of Benzyl Isobutyrate, including its
chemical identifiers, physicochemical properties, synthesis protocols, and key applications
relevant to research and development.

Chemical Identification
o |[UPAC Name: benzyl 2-methylpropanoate[1][2]
e CAS Number: 103-28-6[1][2][3][41[5][€]

e Synonyms: Isobutyric acid benzyl ester, Benzyl isobutanoate, Phenylmethyl 2-
methylpropanoate[1][5][6][7]

Physicochemical Properties

Benzyl isobutyrate is an aromatic ester recognized for its pleasant fruity and floral aroma.[5]
[8] It is a clear, colorless to pale yellow liquid at room temperature.[5]

Table 1: Quantitative Data for Benzyl Isobutyrate
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Property Value Source
Molecular Formula C11H1402 [4]
Molecular Weight 178.23 g/mol [41[7]
Boiling Point 238 °C (lit.) [3][4]
Density 1.003 g/mL at 25 °C (lit.) [3114]
Refractive Index n20/D 1.49 (lit.) [31[4]
Flash Point 59 °C (closed cup) [4]
Melting Point -25 °C [5]

Experimental Protocol: Synthesis via Fischer
Esterification

The following is a representative protocol for the synthesis of benzyl isobutyrate via Fischer
esterification of isobutyric acid and benzyl alcohol, a common and established method.[3]

Materials and Reagents:

* |sobutyric acid

e Benzyl alcohol

 Sulfuric acid (concentrated, as catalyst)

o Toluene (or another suitable solvent for azeotropic removal of water)
o Saturated sodium bicarbonate solution

 Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate (or sodium sulfate)

o Ethyl acetate (for extraction)
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Equipment:

e Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

e Heating mantle

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine isobutyric acid (1.0 eq.), benzyl alcohol (1.2 eq.), and toluene.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq.)
to the reaction mixture while stirring.

o Azeotropic Distillation: Heat the mixture to reflux. The water formed during the esterification
will be collected in the Dean-Stark trap as an azeotrope with toluene, driving the reaction to
completion. Monitor the reaction progress by the amount of water collected.

o Work-up: Once the theoretical amount of water has been collected, cool the reaction mixture
to room temperature. Transfer the mixture to a separatory funnel and dilute with ethyl
acetate.

e Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate
solution (to neutralize the acid catalyst), and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the
crude benzyl isobutyrate.
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 Purification: The crude product can be further purified by vacuum distillation to yield pure
benzyl isobutyrate.

Applications in Research and Drug Development

Benzyl isobutyrate's properties make it a valuable compound in several scientific and
industrial fields:

o Flavor and Fragrance Research: It is extensively used as a fragrance ingredient in perfumes
and cosmetics due to its sweet, fruity-floral aroma.[5][8][9] It is also employed as a flavoring
agent in the food industry.[5][10]

o Pharmaceutical Formulations: In pharmaceuticals, benzyl isobutyrate can serve as an
excipient. Its functions include masking unpleasant tastes or odors in medications and acting
as a solvent to enhance the solubility and stability of active pharmaceutical ingredients
(APIs).[5][9][10]

o Organic Synthesis: In a laboratory setting, it is utilized as a solvent and a reagent in organic
synthesis, aiding in the creation of more complex molecules.[9][10]

o Polymer Science: It can act as a plasticizer in the manufacturing of polymers, improving the
flexibility and durability of materials.[9]

Diagrams

Purification
(Vacuum Distillation)

Reactants Fischer Esterification
(Isobutyric Acid, Benzyl Alcohol) (H2SO: Catalyst, Toluene)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of benzyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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